Cas no 497103-48-7 (2,6-Pyridinedicarboxylic acid,4-[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, dimethyl ester)
![2,6-Pyridinedicarboxylic acid,4-[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, dimethyl ester structure](https://www.kuujia.com/scimg/cas/497103-48-7x500.png)
497103-48-7 structure
Product name:2,6-Pyridinedicarboxylic acid,4-[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, dimethyl ester
CAS No:497103-48-7
MF:C30H27NO7
MW:513.537888765335
CID:1540047
2,6-Pyridinedicarboxylic acid,4-[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,6-Pyridinedicarboxylic acid,4-[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, dimethyl ester
- 2,6-Pyridinedicarboxylic acid, 4-[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, 2,6-dimethyl ester
-
- Inchi: 1S/C30H27NO7/c1-34-29(32)27-16-26(17-28(31-27)30(33)35-2)38-20-23-13-24(36-18-21-9-5-3-6-10-21)15-25(14-23)37-19-22-11-7-4-8-12-22/h3-17H,18-20H2,1-2H3
- InChI Key: PTDAOZIJQAIUML-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)=NC(C(OC)=O)=CC(OCC2=CC(OCC3=CC=CC=C3)=CC(OCC3=CC=CC=C3)=C2)=C1
Computed Properties
- Exact Mass: 513.17881
Experimental Properties
- Density: 1.244±0.06 g/cm3(Predicted)
- Melting Point: 120-122 °C
- Boiling Point: 684.6±50.0 °C(Predicted)
- PSA: 93.18
- pka: -0.08±0.10(Predicted)
2,6-Pyridinedicarboxylic acid,4-[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, dimethyl ester Related Literature
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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